Cas no 1620097-06-4 ((5R)-1-benzyl-5-methyl-1,4-diazepane)

• Product Name: (5R)-1-benzyl-5-methyl-1,4-diazepane
• CAS No: 1620097-06-4
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD29075976
• CID: 2358135
• PubChem ID: 51624615
• Update Time: 2025-06-09

(5R)-1-benzyl-5-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (R)-1-Benzyl-5-methyl-1,4-diazepane
• Suvorexant intermediate (5R)-Hexahydro-5-methyl-1-(phenylmethyl)-1H-1,4-diazepine
• Suvorexant intermediate
• (5R)-1-Benzyl-5-methyl-1,4-diazepane
• PQJUKENLCKCHQX-GFCCVEGCSA-N
• 1H-1,4-Diazepine, hexahydro-5-methyl-1-(phenylmethyl)-, (5R)-
• P17167
• SCHEMBL17763473
• VPC09706
• DS-19251
• CS-0053139
• AKOS030524048
• DB-215159
• MFCD29075976
• 1620097-06-4
• (5R)-1-benzyl-5-methyl-1,4-diazepane

• MDL： MFCD29075976
• Inchi： 1S/C13H20N2/c1-12-7-9-15(10-8-14-12)11-13-5-3-2-4-6-13/h2-6,12,14H,7-11H2,1H3/t12-/m1/s1
• InChI Key： PQJUKENLCKCHQX-GFCCVEGCSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN[C@H](C)CC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• XLogP3: 1.9

Experimental Properties

• Boiling Point: 296.1±28.0°C at 760 mmHg

(5R)-1-benzyl-5-methyl-1,4-diazepane Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on (5R)-1-benzyl-5-methyl-1,4-diazepane

Introduction to (5R)-1-Benzyl-5-Methyl-1,4-Diazepane (CAS No. 1620097-06-4)

(5R)-1-Benzyl-5-methyl-1,4-diazepane, with the CAS number 1620097-06-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazepanes, which are known for their diverse biological activities and potential therapeutic applications. The structural features of (5R)-1-Benzyl-5-methyl-1,4-diazepane make it a valuable candidate for various pharmacological studies.

The chemical structure of (5R)-1-Benzyl-5-methyl-1,4-diazepane consists of a seven-membered diazepane ring with a benzyl group and a methyl group attached at specific positions. The presence of the chiral center at the 5-position (denoted by the (5R) configuration) imparts unique stereochemical properties to the molecule, which can significantly influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of (5R)-1-Benzyl-5-methyl-1,4-diazepane in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anticonvulsant properties, making it a promising candidate for the treatment of epilepsy. The mechanism of action is believed to involve modulation of GABAergic neurotransmission, a key pathway in seizure control.

In addition to its anticonvulsant effects, (5R)-1-Benzyl-5-methyl-1,4-diazepane has also been investigated for its anxiolytic properties. Preclinical studies using animal models have demonstrated that this compound can effectively reduce anxiety-like behaviors without causing significant sedation or cognitive impairment. These findings suggest that (5R)-1-Benzyl-5-methyl-1,4-diazepane may offer a safer alternative to traditional anxiolytics such as benzodiazepines.

The pharmacokinetic profile of (5R)-1-Benzyl-5-methyl-1,4-diazepane has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low potential for drug-drug interactions make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (5R)-1-Benzyl-5-methyl-1,4-diazepane in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no serious adverse events reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, (5R)-1-Benzyl-5-methyl-1,4-diazepane has also been explored as a tool compound in basic research. Its unique chemical structure and biological activities make it a valuable probe for investigating the mechanisms underlying various neurological disorders. For example, studies have utilized this compound to elucidate the role of GABA receptors in anxiety and seizure disorders.

In conclusion, (5R)-1-Benzyl-5-methyl-1,4-diazepane (CAS No. 1620097-06-4) represents a promising compound with diverse therapeutic potential. Its anticonvulsant and anxiolytic properties, combined with favorable pharmacokinetic characteristics, position it as a strong candidate for further clinical development. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine.